Cas no 1784676-60-3 (4-(4-Bromophenyl)-3,3-dimethylpyrrolidine)

• Product Name: 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine
• CAS No: 1784676-60-3
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD30002559
• CID: 5056530
• PubChem ID: 84175030
• Update Time: 2025-05-24

4-(4-Bromophenyl)-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-3,3-dimethylpyrrolidine
• 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine

• MDL： MFCD30002559
• Inchi： 1S/C12H16BrN/c1-12(2)8-14-7-11(12)9-3-5-10(13)6-4-9/h3-6,11,14H,7-8H2,1-2H3
• InChI Key： YMDHIJBUTRVQTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CNCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Additional information on 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine

Introduction to 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine (CAS No. 1784676-60-3) in Modern Chemical Research

4-(4-Bromophenyl)-3,3-dimethylpyrrolidine, identified by the chemical abstracts service number 1784676-60-3, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic molecule, featuring a pyrrolidine core substituted with a brominated phenyl group and two methyl groups, has garnered attention due to its versatile structural properties and potential applications in drug development.

The compound's structure consists of a six-membered nitrogen-containing ring (pyrrolidine) attached to a phenyl ring at the 4-position, which is further substituted with a bromine atom. The presence of the two methyl groups at the 3-position enhances the steric and electronic properties of the molecule, making it a valuable intermediate in organic synthesis. This unique configuration allows for various chemical modifications, enabling researchers to explore its reactivity and functionalization possibilities.

In recent years, 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine has been extensively studied for its role in developing novel therapeutic agents. Its bromine substituent makes it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its utility as a building block for small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine exhibit promising biological activities, including anti-inflammatory and anticancer properties. The pyrrolidine scaffold is particularly interesting because it mimics natural products and bioactive peptides, providing a scaffold for drug discovery.

The bromine atom in 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine also facilitates the introduction of other functional groups through halogen-metal exchange reactions or direct electrophilic substitutions. This flexibility allows chemists to tailor the molecule's properties for specific applications. For example, palladium-catalyzed reactions can be employed to introduce aryl or vinyl groups, expanding the compound's utility in polymer chemistry and material science.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine's reactivity. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are increasingly being integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

The compound's role in synthetic organic chemistry extends beyond pharmaceutical applications. It serves as a key intermediate in the production of specialty chemicals and fine materials. For instance, its derivatives have been used in the synthesis of liquid crystals and organic semiconductors due to their ability to form stable and ordered structures. This dual functionality as both a pharmaceutical intermediate and a material science component underscores its broad utility.

In conclusion, 4-(4-Bromophenyl)-3,3-dimethylpyrrolidine (CAS No. 1784676-60-3) represents a fascinating compound with diverse applications in modern chemical research. Its structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new methodologies and applications, this molecule is poised to play an even greater role in advancing both medicinal chemistry and materials science.